4-Chloro-2-(3-pyrazol-1-ylpropylamino)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Chloro-2-(3-pyrazol-1-ylpropylamino)benzoic acid” is a chemical compound with a molecular weight of 279.73 . Its IUPAC name is 2-((3-(1H-pyrazol-1-yl)propyl)amino)-4-chlorobenzoic acid . It is stored at room temperature and is typically in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H14ClN3O2/c14-10-3-4-11(13(18)19)12(9-10)15-5-1-7-17-8-2-6-16-17/h2-4,6,8-9,15H,1,5,7H2,(H,18,19) . This code provides a specific textual representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . More specific physical and chemical properties such as solubility, melting point, and boiling point are not provided in the search results.Scientific Research Applications
Optical Nonlinearity and Potential for Optical Limiting Applications
A novel series of N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, including derivatives with structural similarity to 4-Chloro-2-(3-pyrazol-1-ylpropylamino)benzoic acid, was synthesized and characterized for optical nonlinearity using the open-aperture z-scan technique. These compounds showed significant potential for optical limiting applications due to their nonlinearity, particularly the compound with carboxylic acid group and ester substituent (Chandrakantha et al., 2013).
Role in Supramolecular Synthons and Crystal Engineering
Research on 2-Chloro-4-nitrobenzoic acid (2c4n) and its molecular salts with pyridyl and benzoic acid derivatives has highlighted the significance of charge-assisted acid·pyridine/amine heterosynthons in crystal engineering. This study provides insight into the role of halogen bonds alongside strong hydrogen bonds in the crystal structures of molecular salts/cocrystals, relevant to compounds like this compound (Oruganti et al., 2017).
Building Blocks for Peptidomimetics and Combinatorial Chemistry
4-Amino-3-(aminomethyl)benzoic acid (AmAbz) is a novel unnatural amino acid synthesized from 4-aminobenzoic acid, showcasing potential applications as a building block for the synthesis of peptidomimetics and combinatorial chemistry. This compound's synthesis demonstrates the versatility of benzoic acid derivatives in drug design and development (Pascal et al., 2000).
Synthesis of Diamides and Potential Antitumor Agents
Research involving the synthesis of p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid and its derivatives reveals the potential of such compounds in the development of antitumor agents. These studies contribute to understanding the chemical properties and biological activities of benzoic acid derivatives, including compounds like this compound (Agekyan & Mkryan, 2015).
Safety and Hazards
Properties
IUPAC Name |
4-chloro-2-(3-pyrazol-1-ylpropylamino)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClN3O2/c14-10-3-4-11(13(18)19)12(9-10)15-5-1-7-17-8-2-6-16-17/h2-4,6,8-9,15H,1,5,7H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPCZZOUDQNZPJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)CCCNC2=C(C=CC(=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1915340-73-6 |
Source
|
Record name | 4-chloro-2-{[3-(1H-pyrazol-1-yl)propyl]amino}benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.